Cas no 136167-36-7 (Ethanol, 2-[4-(1H-1,2,4-triazol-1-yl)phenoxy]-)
136167-36-7 structure
Product Name:Ethanol, 2-[4-(1H-1,2,4-triazol-1-yl)phenoxy]-
CAS No:136167-36-7
MF:C10H11N3O2
MW:205.213241815567
CID:1244810
Update Time:2024-08-04
Ethanol, 2-[4-(1H-1,2,4-triazol-1-yl)phenoxy]- Chemical and Physical Properties
Names and Identifiers
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- Ethanol, 2-[4-(1H-1,2,4-triazol-1-yl)phenoxy]-
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- Inchi: 1S/C10H11N3O2/c14-5-6-15-10-3-1-9(2-4-10)13-8-11-7-12-13/h1-4,7-8,14H,5-6H2
- InChI Key: WOHUTBWJOQEMHZ-UHFFFAOYSA-N
- SMILES: C(O)COC1=CC=C(N2C=NC=N2)C=C1
Computed Properties
- Exact Mass: 205.08523
Experimental Properties
- Density: 1.27±0.1 g/cm3(Predicted)
- Boiling Point: 418.9±51.0 °C(Predicted)
- PSA: 60.17
- pka: 14.18±0.10(Predicted)
Ethanol, 2-[4-(1H-1,2,4-triazol-1-yl)phenoxy]- Related Literature
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Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
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Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
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Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
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Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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